Cas no 920467-36-3 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide)
N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide
- N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-4-methoxybenzenesulfonamide
- Benzenesulfonamide, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-4-methoxy-
- N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxybenzenesulfonamide
- VU0490332-1
- AKOS024625923
- 920467-36-3
- F2071-0201
- N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide
-
- Inchi: 1S/C15H14ClN5O3S/c1-24-13-6-8-14(9-7-13)25(22,23)17-10-15-18-19-20-21(15)12-4-2-11(16)3-5-12/h2-9,17H,10H2,1H3
- InChI Key: SCULUQJFYLGSQL-UHFFFAOYSA-N
- SMILES: C1(S(NCC2N(C3=CC=C(Cl)C=C3)N=NN=2)(=O)=O)=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 379.0505882g/mol
- Monoisotopic Mass: 379.0505882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 107Ų
N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2071-0201-2μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-5μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-10μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-20μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-1mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-2mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-3mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-4mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-5mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2071-0201-10mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methoxybenzene-1-sulfonamide |
920467-36-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide
Comprehensive Overview of N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide (CAS 920467-36-3)
The compound N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide (CAS 920467-36-3) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a tetrazole ring, a chlorophenyl group, and a methoxybenzene sulfonamide moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate due to its ability to modulate enzyme activity and receptor interactions.
In recent years, the demand for sulfonamide-based compounds like CAS 920467-36-3 has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. This compound’s tetrazole component is notable for its metabolic stability and hydrogen-bonding capacity, which are critical for optimizing pharmacokinetic properties. The 4-methoxybenzene sulfonamide segment further enhances its binding affinity, making it a candidate for studies in inflammatory pathways and signal transduction.
From a synthetic chemistry perspective, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multi-step protocols, including cyclization and sulfonylation reactions, which are topics of interest in academic and industrial labs. The compound’s CAS 920467-36-3 identifier is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science.
Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free synthesis methods and catalytic efficiencies to reduce waste and improve yields. The chlorophenyl and methoxy groups in its structure offer opportunities for structure-activity relationship (SAR) studies, which are pivotal in designing safer and more effective derivatives.
In the context of drug delivery systems, CAS 920467-36-3 has been investigated for its compatibility with nanocarriers and biodegradable polymers. Its physicochemical properties, such as logP and aqueous solubility, are critical parameters for formulation scientists. Additionally, the compound’s potential role in enzyme inhibition aligns with current trends in precision medicine, where tailored therapies are developed for specific molecular targets.
As the scientific community continues to explore N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide, its applications in cancer research, antimicrobial agents, and neurological disorders are being rigorously tested. The compound’s patent landscape and regulatory status are also areas of active inquiry, particularly in jurisdictions with stringent chemical safety standards.
In summary, CAS 920467-36-3 represents a convergence of chemical innovation and therapeutic potential. Its multifaceted applications underscore the importance of molecular design in addressing contemporary challenges in health and technology. Future research will likely focus on optimizing its bioavailability and expanding its utility in emerging markets.
920467-36-3 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-methoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)